Cas no 374-60-7 (Perfluoro(butylcyclohexane))

• Product Name: Perfluoro(butylcyclohexane)
• CAS No: 374-60-7
• MF: C₁₀F₂₀
• MW: 500.075073242188
• MDL: MFCD00153228
• CID: 322713
• Update Time: 2026-05-14

Perfluoro(butylcyclohexane) Chemical and Physical Properties

Names and Identifiers

• Undecafluoro(nonafluorobutyl)cyclohexane
• 1,1,2,2,3,3,4,4,5,5,6-undecafluoro-6-(1,1,2,2,3,3,4,4,4-nonafluorobutyl)cyclohexane
• AC1LB2US
• AG-F-31631
• CTK1C6444
• Cyclohexane, undecafluoro(nonafluorobutyl)-
• EINECS 206-777-4
• Perfluor-n-butylcyclohexan
• perfluoro(butylcyclohexane)
• Perfluoro-n-butylcyclohexane
• Undecafluor-nonafluorbutyl-cyclohexan
• undecafluoro-nonafluorobutyl-cyclohexane
• Perfluoro(butylcyclohexane)

• MDL： MFCD00153228
• Inchi： InChI=1S/C10F20/c11-1(4(16,17)7(22,23)9(26,27)10(28,29)30)2(12,13)5(18,19)8(24,25)6(20,21)3(1,14)15
• InChI Key： XZZGMFAUFIVEGL-UHFFFAOYSA-N
• SMILES： FC1(F)C(F)(C(F)(F)C(F)(F)C(F)(F)C(F)(F)F)C(F)(F)C(F)(F)C(F)(F)C1(F)F

Computed Properties

• Exact Mass: 499.968

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on Perfluoro(butylcyclohexane)

Perfluoro(butylcyclohexane) and Its Applications in Modern Chemical Research

Perfluoro(butylcyclohexane), with the chemical formula CAS No. 374-60-7, is a fluorinated cyclic hydrocarbon that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its fully fluorinated carbon backbone and a butyl substituent, exhibits unique physicochemical properties that make it invaluable in various applications. The perfluoro moiety imparts exceptional chemical stability, low surface tension, and high thermal resistance, while the butylcyclohexane structure contributes to its solubility and reactivity in multiple solvents. These attributes have positioned Perfluoro(butylcyclohexane) as a key material in advanced material science, pharmaceutical formulations, and industrial processes.

The compound's molecular structure, featuring a cyclohexane ring fully substituted with fluorine atoms and a butyl group attached to one of the carbons, endows it with remarkable resistance to degradation under extreme conditions. This stability is particularly useful in environments where harsh chemicals or high temperatures are prevalent. Recent studies have highlighted its potential in enhancing the performance of liquid crystals and organic light-emitting diodes (OLEDs), where its ability to maintain structural integrity while providing optimal dielectric properties is crucial. The CAS No. 374-60-7 identifier ensures precise classification and tracking within regulatory frameworks, facilitating its use in both laboratory-scale experiments and large-scale industrial applications.

In the realm of pharmaceuticals, Perfluoro(butylcyclohexane) has been explored for its potential as a solvent or excipient in drug delivery systems. Its low toxicity profile and compatibility with various bioactive molecules make it an attractive candidate for formulating novel therapeutics. For instance, researchers have investigated its use in enhancing the solubility of poorly water-soluble drugs, thereby improving their bioavailability. The compound's ability to form stable emulsions also makes it suitable for topical applications, where it can aid in the controlled release of active ingredients. These findings align with the growing trend toward personalized medicine, where tailored formulations are designed to optimize therapeutic outcomes.

The industrial applications of Perfluoro(butylcyclohexane) are equally diverse. Its unique properties have been leveraged in the development of high-performance coatings that exhibit exceptional resistance to chemical corrosion and weathering. These coatings are particularly valuable for protecting critical infrastructure such as pipelines, bridges, and marine vessels from harsh environmental conditions. Additionally, the compound's low surface tension has been utilized in microfluidic devices, where precise control over fluid dynamics is essential for analytical chemistry and biotechnology processes. The integration of Perfluoro(butylcyclohexane) into these systems has led to innovations that enhance efficiency and reliability.

Recent advancements in polymer science have also seen Perfluoro(butylcyclohexane) playing a pivotal role in creating novel materials with tailored properties. Researchers have demonstrated its efficacy in modifying polymer chains to improve thermal stability and mechanical strength. These modified polymers find applications in aerospace components, automotive parts, and electronic devices, where durability under extreme conditions is paramount. The compound's compatibility with other fluorinated materials further expands its utility in composite formulations, enabling the development of hybrid materials with enhanced performance characteristics.

The environmental impact of Perfluoro(butylcyclohexane) has been another area of active research. While its chemical stability suggests long-term persistence in ecosystems, studies have focused on understanding its degradation pathways and potential effects on aquatic life. Efforts are underway to develop environmentally benign alternatives or methods for safely managing its use and disposal. These initiatives reflect the broader commitment within the chemical industry to sustainable practices that minimize ecological footprints while maintaining high standards of performance and safety.

In conclusion, Perfluoro(butylcyclohexane), identified by CAS No. 374-60-7, is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its unique combination of stability, solubility, and reactivity makes it indispensable in pharmaceuticals, industrial coatings, advanced materials, and environmental science. As research continues to uncover new applications for this versatile compound, its role in shaping modern chemistry is set to expand even further.